5,7-Dihydroxy-2-[2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-2,3-dihydro-1,4-benzodioxin-6-yl]-2,3-dihydrochromen-4-one
5,7-Dihydroxy-2-[2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-2,3-dihydro-1,4-benzodioxin-6-yl]-2,3-dihydrochromen-4-one
Silandrin belongs to the class of organic compounds known as flavonolignans. These are non-conventional lignans that derived from flavonoids. They are characterized by a p-dioxin ring substituted at one carbon atom by a C3C6 (phenylpropan) group and fused to the B-ring of the 2-phenylchromene moiety. Silandrin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, silandrin is primarily located in the membrane (predicted from logP). Outside of the human body, silandrin can be found in coffee and coffee products and green vegetables. This makes silandrin a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
70815-32-6
VCID:
VC0192382
InChI:
InChI=1S/C25H22O9/c1-31-20-7-13(2-4-15(20)28)25-23(11-26)33-21-6-12(3-5-18(21)34-25)19-10-17(30)24-16(29)8-14(27)9-22(24)32-19/h2-9,19,23,25-29H,10-11H2,1H3/t19-,23+,25+/m0/s1
SMILES:
COC1=C(C=CC(=C1)C2C(OC3=C(O2)C=CC(=C3)C4CC(=O)C5=C(C=C(C=C5O4)O)O)CO)O
Molecular Formula:
C25H22O9
Molecular Weight:
466.4 g/mol
5,7-Dihydroxy-2-[2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-2,3-dihydro-1,4-benzodioxin-6-yl]-2,3-dihydrochromen-4-one
CAS No.: 70815-32-6
Natural Products
VCID: VC0192382
Molecular Formula: C25H22O9
Molecular Weight: 466.4 g/mol
CAS No. | 70815-32-6 |
---|---|
Product Name | 5,7-Dihydroxy-2-[2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-2,3-dihydro-1,4-benzodioxin-6-yl]-2,3-dihydrochromen-4-one |
Molecular Formula | C25H22O9 |
Molecular Weight | 466.4 g/mol |
IUPAC Name | (2S)-5,7-dihydroxy-2-[(2R,3R)-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-2,3-dihydro-1,4-benzodioxin-6-yl]-2,3-dihydrochromen-4-one |
Standard InChI | InChI=1S/C25H22O9/c1-31-20-7-13(2-4-15(20)28)25-23(11-26)33-21-6-12(3-5-18(21)34-25)19-10-17(30)24-16(29)8-14(27)9-22(24)32-19/h2-9,19,23,25-29H,10-11H2,1H3/t19-,23+,25+/m0/s1 |
Standard InChIKey | CRPGUMMYQABYES-DNVKUUNQSA-N |
Isomeric SMILES | COC1=C(C=CC(=C1)[C@@H]2[C@H](OC3=C(O2)C=CC(=C3)[C@@H]4CC(=O)C5=C(C=C(C=C5O4)O)O)CO)O |
SMILES | COC1=C(C=CC(=C1)C2C(OC3=C(O2)C=CC(=C3)C4CC(=O)C5=C(C=C(C=C5O4)O)O)CO)O |
Canonical SMILES | COC1=C(C=CC(=C1)C2C(OC3=C(O2)C=CC(=C3)C4CC(=O)C5=C(C=C(C=C5O4)O)O)CO)O |
Melting Point | 234-236°C |
Physical Description | Solid |
Description | Silandrin belongs to the class of organic compounds known as flavonolignans. These are non-conventional lignans that derived from flavonoids. They are characterized by a p-dioxin ring substituted at one carbon atom by a C3C6 (phenylpropan) group and fused to the B-ring of the 2-phenylchromene moiety. Silandrin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, silandrin is primarily located in the membrane (predicted from logP). Outside of the human body, silandrin can be found in coffee and coffee products and green vegetables. This makes silandrin a potential biomarker for the consumption of these food products. |
PubChem Compound | 441663 |
Last Modified | Nov 11 2021 |
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